Cas no 106707-52-2 (1,2-Cyclopentanediol, 3-amino-5-(hydroxymethyl)-, (1S,2R,3S,5S)-)
106707-52-2 structure
Product Name:1,2-Cyclopentanediol, 3-amino-5-(hydroxymethyl)-, (1S,2R,3S,5S)-
CAS No:106707-52-2
MF:C6H13NO3
MW:147.172322034836
CID:1178323
PubChem ID:11887845
Update Time:2025-04-20
1,2-Cyclopentanediol, 3-amino-5-(hydroxymethyl)-, (1S,2R,3S,5S)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Cyclopentanediol, 3-amino-5-(hydroxymethyl)-, (1S,2R,3S,5S)-
- (1β,2β,3α,5α)-5-Amino-3-hydroxymethyl-1,2-cyclopentanediol
- (1S,2R,3S,5S)-3-Amino-5-hydroxymethyl-cyclopentane-1,2-diol
- SCHEMBL1368473
- 220497-88-1
- FHNKBDPGQXLKRW-OMMKOOBNSA-N
- 106707-52-2
- DTXSID501186676
- (1S,2R,3S,5S)-3-Amino-5-(hydroxymethyl)-1,2-cyclopentanediol
- (1S,2R,3S,5S)-3-amino-5-(hydroxymethyl)cyclopentane-1,2-diol
- AKOS006338152
-
- Inchi: 1S/C6H13NO3/c7-4-1-3(2-8)5(9)6(4)10/h3-6,8-10H,1-2,7H2/t3-,4-,5-,6+/m0/s1
- InChI Key: FHNKBDPGQXLKRW-OMMKOOBNSA-N
- SMILES: O[C@@H]1[C@@H]([C@H](C[C@H]1CO)N)O
Computed Properties
- Exact Mass: 147.08954328g/mol
- Monoisotopic Mass: 147.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 86.7Ų
Experimental Properties
- PSA: 86.71000
- LogP: -1.25200
1,2-Cyclopentanediol, 3-amino-5-(hydroxymethyl)-, (1S,2R,3S,5S)- Related Literature
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
106707-52-2 (1,2-Cyclopentanediol, 3-amino-5-(hydroxymethyl)-, (1S,2R,3S,5S)-) Related Products
- 83465-22-9(4-Amino-3.4-dideoxy-2-C-(hydroxymethyl)-D-epi-inositol)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent